Cas no 2137982-38-6 (Sodium 5-bromofuran-2-sulfinate)

• Product Name: Sodium 5-bromofuran-2-sulfinate
• CAS No: 2137982-38-6
• MF: C₄H₂BrNaO₃S
• MW: 233.015650272369
• CID: 6349568
• PubChem ID: 165454366
• Update Time: 2025-05-20

Sodium 5-bromofuran-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137982-38-6
• EN300-723479
• sodium 5-bromofuran-2-sulfinate
• Sodium 5-bromofuran-2-sulfinate

• Inchi： 1S/C4H3BrO3S.Na/c5-3-1-2-4(8-3)9(6)7;/h1-2H,(H,6,7);/q;+1/p-1
• InChI Key： XZRNCUSXCRVCTG-UHFFFAOYSA-M
• SMILES： BrC1=CC=C(O1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 231.88057g/mol
• Monoisotopic Mass: 231.88057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5Ų

Additional information on Sodium 5-bromofuran-2-sulfinate

Sodium 5-bromofuran-2-sulfinate: A Comprehensive Overview

Sodium 5-bromofuran-2-sulfinate, with the CAS number 2137982-38-6, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, also referred to as sodium 5-bromo-2-furansulfonate, is a derivative of furan sulfonic acid and exhibits unique chemical properties that make it valuable in various applications.

The structure of sodium 5-bromofuran-2-sulfinate consists of a furan ring substituted with a bromine atom at the 5-position and a sulfonate group at the 2-position. The sulfonate group imparts strong electron-withdrawing effects, which significantly influence the reactivity of the molecule. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

One of the most notable applications of sodium 5-bromofuran-2-sulfinate is its role in Suzuki-Miyaura coupling reactions. This reaction, a cornerstone in modern organic chemistry, involves the coupling of aryl or vinyl boronic acids with aryl halides in the presence of palladium catalysts. Sodium 5-bromofuran-2-sulfinate serves as an efficient aryl halide partner due to its high reactivity and stability under reaction conditions. Recent advancements in palladium catalysts have further enhanced the efficiency of these reactions, making sodium 5-bromofuran-2-sulfinate an indispensable reagent in medicinal chemistry and material synthesis.

In addition to its role in cross-coupling reactions, sodium 5-bromofuran-2-sulfinate has been explored for its potential in polymer chemistry. Researchers have demonstrated that this compound can be incorporated into polymeric materials to impart unique electronic and optical properties. For instance, films prepared from polymers containing sodium 5-bromofuran-2-sulfinate exhibit enhanced conductivity and fluorescence, making them promising candidates for use in optoelectronic devices such as light-emitting diodes (LEDs) and sensors.

The synthesis of sodium 5-bromofuran-2-sulfinate typically involves a two-step process: first, the bromination of furan to form 5-bromofuran, followed by sulfonation using sulfuric acid or other sulfonating agents. Recent studies have focused on optimizing these steps to improve yield and purity. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the bromination step while maintaining high product quality.

From an environmental standpoint, sodium 5-bromofuran-2-sulfinate has been evaluated for its biodegradability and eco-friendly properties. Initial studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its application in sustainable chemical processes. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing waste generation during its production and use.

In conclusion, sodium 5-bromofuran-2-sulfinate represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methods and catalytic systems, position it as a key player in modern organic chemistry and materials science. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.